Cas no 473693-79-7 (ETHYL 4-OXO-4-(3-THIENYL)BUTYRATE)

• Product Name: ETHYL 4-OXO-4-(3-THIENYL)BUTYRATE
• CAS No: 473693-79-7
• MF: C₁₀H₁₂O₃S
• MW: 212.265481948853
• MDL: MFCD07699058
• CID: 877793
• Update Time: 2026-04-29

ETHYL 4-OXO-4-(3-THIENYL)BUTYRATE Chemical and Physical Properties

Names and Identifiers

• ETHYL 4-OXO-4-(3-THIENYL)BUTYRATE
• ethyl 4-oxo-4-thiophen-3-ylbutanoate

• MDL： MFCD07699058
• Inchi： InChI=1S/C10H12O3S/c1-2-13-10(12)4-3-9(11)8-5-6-14-7-8/h5-7H,2-4H2,1H3
• InChI Key： UJOHAAXPWQOPDT-UHFFFAOYSA-N
• SMILES： CCOC(=O)CCC(=O)C1=CSC=C1

Computed Properties

• Exact Mass: 212.05100
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 6

Experimental Properties

• PSA: 71.61000
• LogP: 2.27410

Additional information on ETHYL 4-OXO-4-(3-THIENYL)BUTYRATE

Comprehensive Overview of ETHYL 4-OXO-4-(3-THIENYL)BUTYRATE (CAS No. 473693-79-7): Properties, Applications, and Industry Insights

ETHYL 4-OXO-4-(3-THIENYL)BUTYRATE (CAS No. 473693-79-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This ester derivative, featuring a thienyl moiety, is widely utilized as a key intermediate in the synthesis of bioactive molecules. Its unique structural properties, including the 4-oxo butyrate backbone, make it invaluable for designing drugs targeting metabolic and inflammatory pathways. Researchers frequently explore its reactivity in cross-coupling reactions, a trending topic in green chemistry and sustainable synthesis.

In recent years, the demand for heterocyclic compounds like ETHYL 4-OXO-4-(3-THIENYL)BUTYRATE has surged due to their role in developing small-molecule therapeutics. A common search query, "How does thiophene enhance drug bioavailability?" aligns with studies showing that the thienyl group improves membrane permeability—a critical factor in drug design. This compound’s ethyl ester functionality also offers versatility in prodrug formulations, addressing industry needs for enhanced drug delivery systems.

The synthesis of CAS 473693-79-7 often involves Claisen condensation or Michael addition protocols, methods frequently discussed in academic forums. Users searching for "scalable synthesis of 4-oxo esters" will find this compound’s production process relevant, especially with the rise of automated flow chemistry. Its stability under mild conditions makes it suitable for industrial-scale applications, a hot topic in process optimization discussions.

Beyond pharmaceuticals, ETHYL 4-OXO-4-(3-THIENYL)BUTYRATE is explored in material science, particularly in conductive polymers. The thiophene unit’s electron-rich nature contributes to applications in organic electronics, resonating with searches like "thienyl-based materials for flexible sensors." This dual utility in life sciences and advanced materials underscores its interdisciplinary importance.

Analytical characterization of 473693-79-7 typically employs NMR spectroscopy and mass spectrometry, techniques central to QA/QC workflows. Queries such as "HPLC purity analysis of thienyl esters" reflect user interest in quality control, a priority for regulatory compliance. The compound’s chromatographic behavior is well-documented, aiding method development.

Environmental considerations are another focus area. With growing searches for "biodegradable ester solvents," the ecological profile of ETHYL 4-OXO-4-(3-THIENYL)BUTYRATE is under scrutiny. Recent studies highlight its moderate biodegradability, prompting innovations in green solvent alternatives—a niche yet expanding market segment.

In summary, ETHYL 4-OXO-4-(3-THIENYL)BUTYRATE (CAS No. 473693-79-7) bridges multiple scientific domains, from drug discovery to smart materials. Its adaptability to catalytic transformations and alignment with sustainable chemistry trends ensure its continued relevance. For researchers and manufacturers, understanding its properties and applications is essential to leveraging its full potential in cutting-edge innovations.